Cas no 1891437-50-5 (1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine
• CAS No: 1891437-50-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5796135
• PubChem ID: 117309991
• Update Time: 2025-10-15

1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine
• 1-[1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropyl]ethan-1-amine
• 1891437-50-5
• EN300-1761437

• Inchi： 1S/C14H19NO/c1-9-7-11-8-12(3-4-13(11)16-9)14(5-6-14)10(2)15/h3-4,8-10H,5-7,15H2,1-2H3
• InChI Key： MIRSTNRQFZZMLW-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine

1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine: A Novel Compound with Promising Pharmacological Potential

1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine, also referred to by its CAS number 1891437-50-5, represents a unique class of organic compounds with potential applications in drug discovery and therapeutic development. This compound is characterized by its complex molecular structure, which includes a 1-benzofuran-5-yl group connected to a cyclopropyl ring system. The ethan-1-amine functionality further contributes to its chemical uniqueness and biological activity. Recent studies in the field of medicinal chemistry have highlighted the importance of such molecular scaffolds in the development of novel therapeutics, particularly for their ability to modulate specific biological targets.

The 1-benzofuran-5-yl moiety is a key structural feature of this compound, as it is known to exhibit a range of pharmacological activities. Benzofuran derivatives have been extensively studied for their potential in treating neurological disorders, inflammatory conditions, and metabolic diseases. The presence of a methyl group at the 2-position of the benzofuran ring further enhances the compound's reactivity and biological profile. This modification may influence the compound's ability to interact with target proteins, thereby affecting its therapeutic potential.

The cyclopropyl ring system in 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine adds structural complexity and may contribute to the compound's unique pharmacological properties. Cyclopropane derivatives are known for their ability to form stable, strained ring systems, which can influence the compound's conformational flexibility and interactions with biological targets. This structural feature may also play a role in the compound's metabolic stability and bioavailability.

The ethan-1-amine functionality is another critical component of this compound. Amines are common functional groups in pharmaceutical compounds, often serving as sites for hydrogen bonding and electrostatic interactions with target proteins. The presence of an ethan-1-amine group in this molecule may enhance its ability to modulate specific biological pathways, making it a potential candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the potential applications of compounds like 1-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine. These studies have focused on predicting the compound's interactions with various biological targets, including enzymes, receptors, and ion channels. Such computational approaches are essential for identifying potential therapeutic applications and optimizing the compound's pharmacological profile.

One of the most promising areas of research involving 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine is its potential role in the treatment of neurodegenerative diseases. The compound's structural features suggest that it may be capable of modulating pathways associated with neuroinflammation and oxidative stress. These mechanisms are increasingly recognized as key factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

Studies published in the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry have explored the biological activities of similar compounds, highlighting the importance of structural modifications in enhancing therapeutic potential. For instance, the addition of a methyl group at the 2-position of the benzofuran ring has been shown to improve the compound's solubility and stability, which are critical factors in drug development.

Another area of interest is the compound's potential for anti-inflammatory applications. The 1-benzofuran-5-yl group has been linked to the modulation of inflammatory pathways, making this compound a candidate for further investigation in the treatment of chronic inflammatory conditions. Research published in Pharmacological Research has suggested that such compounds may offer novel therapeutic options for managing inflammation-related diseases.

Additionally, the compound's unique molecular structure may contribute to its potential as an antitumor agent. The combination of a cyclopropyl ring and a benzofuran moiety could enable the compound to interact with specific targets involved in cancer progression. Studies in Cancer Research have indicated that compounds with similar structural features may exhibit cytotoxic activity against various cancer cell lines.

Despite the promising potential of 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine, further research is needed to fully elucidate its biological activities and therapeutic applications. This includes in vitro and in vivo studies to evaluate its safety, efficacy, and mechanism of action. Collaborative efforts between chemists, pharmacologists, and biologists will be essential in advancing this compound toward potential clinical applications.

Overall, 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological activities make it a promising candidate for further investigation in drug development. As research in this area continues to evolve, this compound may play a crucial role in the discovery of novel therapeutics for a wide range of diseases.

For researchers and pharmaceutical scientists, the study of compounds like 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine offers valuable insights into the design and optimization of new drugs. The integration of computational methods, experimental approaches, and clinical studies will be essential in translating these findings into practical therapeutic solutions. As the field of medicinal chemistry continues to advance, compounds with unique structural features like this one may become key players in the development of innovative treatments for complex diseases.

In conclusion, 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-amine exemplifies the potential of novel chemical structures in drug discovery. Its unique molecular architecture and potential biological activities make it a promising candidate for further research. As scientists continue to explore the therapeutic applications of such compounds, they may uncover new opportunities for treating a wide range of diseases, ultimately contributing to the advancement of medical science and patient care.